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The dental procedure code 41899 designates an "unlisted procedure involving dentoalveolar

structures." This code is utilized for novel, customized, or complex surgical interventions that

do not have a specific, established code. Such procedures often represent the cutting edge of

oral and maxillofacial surgery, addressing challenging clinical scenarios like severe bone

atrophy. This guide provides a comparative overview of advanced surgical techniques that

would typically be reported under this code, with a focus on experimental data and detailed

methodologies to support research and clinical evaluation.

Comparative Analysis of Advanced Alveolar Ridge
Augmentation Techniques
Severe alveolar ridge atrophy presents a significant challenge for successful dental implant

placement. The following tables summarize quantitative data from studies on innovative

augmentation techniques designed to overcome these limitations.

Table 1: Performance of Customized Allogeneic Bone Blocks (CABB) vs. Autogenous Bone

Blocks (ABB)
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Outcome Measure
Customized
Allogeneic Block
(CABB) Group

Autogenous Bone
Block (ABB) Group

p-value

Horizontal Bone Gain

(1mm below crest)
4.29 ± 1.48 mm 1.12 ± 3.25 mm < 0.05

Horizontal Bone

Resorption (at crest)
42.15 ± 14.03% 92.52 ± 55.78% < 0.05

Operative Time Shorter Longer < 0.05

Data from a 6-month

randomized controlled

clinical trial.[1][2]

Table 2: Pooled Outcomes of Alveolar Ridge Split (ARS) Procedures

Outcome Measure Pooled Result (95% Confidence Interval)

Gained Alveolar Ridge Width 3.348 mm (2.533 mm, 4.163 mm)

Implant Survival Rate 98.1% (96.9%, 98.9%)

Data from a meta-analysis of 25 studies on the

Alveolar Ridge Split (ARS) technique.[3]

Featured Unlisted Dentoalveolar Procedures
This section details the methodologies for two advanced surgical techniques that address

significant horizontal ridge deficiencies. Due to their novel and customized nature, these

procedures are prime examples of services coded under 41899.

Customized Allogeneic Bone Block (CABB)
Augmentation
This technique utilizes a patient-specific, 3D-planned and milled allogeneic bone block to

precisely fit the deficient alveolar ridge, eliminating the need for a second surgical site to

harvest autogenous bone.
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A randomized controlled clinical trial evaluated the efficacy of customized allogeneic bone

blocks against the gold standard, autogenous bone blocks, for ridge augmentation.[1][2]

Patient Population: 24 patients requiring ridge augmentation were randomly assigned to

either the CABB or ABB group.

Intervention (CABB Group):

Pre-operative Planning: A CBCT scan of the patient's jaw is used to create a 3D digital

model of the bone defect. A customized allogeneic bone block is virtually designed to

precisely match the defect morphology.[4][5]

Surgical Procedure: Under local anesthesia, a full-thickness flap is elevated to expose the

alveolar ridge defect. The pre-fabricated, customized allogeneic bone block is positioned

and fixed to the recipient site using osteosynthesis screws.

Graft Coverage: The block is covered with a resorbable collagen membrane, which is

secured with titanium pins.

Closure: A tension-free primary closure of the flap is performed.

Control (ABB Group):

Surgical Procedure: In addition to the recipient site preparation, a second surgical site

(typically the ramus or chin) is operated on to harvest an autogenous bone block. This

block is then manually shaped and adapted to the defect and fixated with screws.

Primary Outcome: The primary outcome measured was the horizontal bone gain at 1 mm

below the alveolar ridge crest (HBG₁).

Follow-up: Patients were followed for 6 months, with clinical and radiographic assessments

to measure bone gain, resorption, and operative time.[1][2] Histological samples were also

taken to confirm new bone formation.[1][6]
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Workflow for the Randomized Controlled Trial of CABB vs. ABB.
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Customized Alveolar Ridge-Splitting (CARS) Technique
The CARS technique is a modification of the traditional alveolar ridge-splitting procedure. It is

designed to create a favorable intraosseous defect to enhance the predictability of horizontal

ridge augmentation, particularly in the atrophic anterior maxilla.[7][8][9]

The following methodology is based on a retrospective case series of sixteen consecutive

patients treated with the CARS procedure.[7][8]

Patient Selection: Patients with an atrophic anterior maxilla requiring horizontal

augmentation for future implant placement.

Surgical Procedure (Staged Approach):

Incision and Flap Elevation: A crestal incision is made at the edentulous site, and a full-

thickness flap is elevated to expose the residual alveolar bone.

Customized Osteotomy Cuts: Designed cuts are made in the residual alveolar bone to

delineate the segment to be mobilized. These cuts create the outline of a future

intraosseous defect.

Greenstick Fracture: The buccal cortical plate is carefully mobilized using osteotomes,

creating a greenstick fracture at the base. This expands the ridge horizontally.

Grafting: The gap created between the buccal and palatal cortical plates is filled with bone

grafting material.

Implant Placement: Implants can be placed simultaneously with the CARS procedure or in

a subsequent surgery 3-4 weeks later, depending on the clinical conditions.[7]

Follow-up: All cases in the series were followed for 12 to 24 months after implant loading to

confirm successful treatment and implant stability.[8]
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Surgical workflow for the CARS technique.
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Procedures falling under the unlisted code 41899, such as Customized Allogeneic Bone Block

augmentation and the Customized Alveolar Ridge-Splitting technique, represent significant

advancements in treating severe dentoalveolar defects. The use of 3D planning and custom-

milled allografts shows promise in improving bone gain and reducing patient morbidity

compared to traditional autogenous blocks. Similarly, modified surgical approaches like CARS

aim to increase the predictability of ridge augmentation. While the evidence for these novel

techniques is still emerging, the available data from randomized controlled trials and case

series are encouraging. Further large-scale comparative studies are necessary to fully

establish their long-term efficacy and define their precise role in clinical practice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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